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Abstract
Terrecyclic acid, a sesquiterpenoid natural product, has garnered significant interest within the

scientific community owing to its notable antibiotic and anticancer properties. First isolated from

the filamentous fungus Aspergillus terreus in 1982, its unique chemical architecture and

biological activity have prompted extensive research into its origins, biosynthetic pathway, and

mechanism of action. This technical guide provides an in-depth exploration of the discovery,

biosynthesis, and key experimental methodologies related to Terrecyclic Acid. It is designed

to serve as a comprehensive resource for researchers in natural product chemistry, drug

discovery, and molecular biology, offering detailed protocols, quantitative data, and visual

representations of the underlying biochemical pathways.

Discovery and Producing Organism
Terrecyclic acid was first identified as a novel antibiotic produced by the soil-dwelling fungus

Aspergillus terreus strain No. 14.[1] The producing organism was classified based on its

morphological characteristics.[1] This discovery laid the groundwork for subsequent

investigations into its chemical structure and biological functions.
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The molecular formula of Terrecyclic acid A is C15H20O3, with a molecular weight of 248.32

g/mol .[2] Its structure was elucidated through extensive spectroscopic analysis, including

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[3]

Table 1: Physicochemical Properties of Terrecyclic Acid A

Property Value Reference

Molecular Formula C15H20O3 [2]

Molecular Weight 248.32 g/mol [2]

Appearance Colorless prisms [1]

Melting Point 178-180 °C [1]

Table 2: 1H NMR Spectroscopic Data for Terrecyclic Acid A (in CDCl3)
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Proton Chemical Shift (δ, ppm)

H-1 2.68 (dd, J=10, 6 Hz)

H-2α 2.35 (dd, J=18, 6 Hz)

H-2β 2.95 (dd, J=18, 10 Hz)

H-4 3.15 (m)

H-5α 1.80 (m)

H-5β 1.55 (m)

H-6α 1.95 (m)

H-6β 1.65 (m)

H-7 2.50 (m)

H-9α 2.05 (m)

H-9β 1.75 (m)

H-12 (exo) 5.30 (s)

H-12 (endo) 6.15 (s)

H-14 1.05 (s)

H-15 1.10 (s)

Data extracted from Hirota et al., 1982.[3]

Table 3: 13C NMR Spectroscopic Data for Terrecyclic Acid A (in CDCl3)
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Carbon Chemical Shift (δ, ppm)

C-1 51.5 (d)

C-2 35.0 (t)

C-3 205.0 (s)

C-4 45.5 (d)

C-5 25.0 (t)

C-6 30.0 (t)

C-7 40.0 (d)

C-8 55.0 (s)

C-9 38.0 (t)

C-10 60.0 (s)

C-11 140.0 (s)

C-12 125.0 (t)

C-13 178.0 (s)

C-14 28.0 (q)

C-15 22.0 (q)

Data extracted from Hirota et al., 1984.[4]

Table 4: Mass Spectrometry Fragmentation Data for Terrecyclic Acid A
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m/z Interpretation

248 [M]+

230 [M - H2O]+

202 [M - H2O - CO]+

187 [M - H2O - CO - CH3]+

Data interpreted from common fragmentation

patterns of carboxylic acids.[5][6]

Biosynthesis of Terrecyclic Acid
The biosynthesis of Terrecyclic acid A commences with the universal precursor for

sesquiterpenoids, farnesyl diphosphate (FPP).[7] A dedicated biosynthetic gene cluster

orchestrates the conversion of FPP into the final product through a series of enzymatic

reactions.[8]

Key Biosynthetic Enzymes
β-Terrecyclene Synthase (TerA): This novel sesquiterpene synthase catalyzes the intricate

cyclization of the linear FPP molecule into the tricyclic β-terrecyclene scaffold.[8]

Cytochrome P450 Monooxygenase (TerB): TerB is responsible for the oxidative tailoring of

the β-terrecyclene intermediate.[8]

Short-chain Dehydrogenase/Reductase (TerC): TerC performs the final oxidation step to yield

Terrecyclic acid.[8]

Biosynthetic Pathway Workflow

Farnesyl Diphosphate (FPP) β-Terrecyclene

TerA
(β-Terrecyclene Synthase) Oxidized Intermediate

TerB
(P450 Monooxygenase) Terrecyclic Acid

TerC
(Dehydrogenase)

Click to download full resolution via product page

Biosynthetic pathway of Terrecyclic Acid.
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Experimental Protocols
Fermentation of Aspergillus terreus for Terrecyclic Acid
Production
This protocol is based on the original method described by Nakagawa et al. (1982).[1]

Media Composition (per liter):

Sucrose: 200 g

Yeast Extract: 5 g

NaNO₃: 1 g

K₂HPO₄: 1 g

MgSO₄·7H₂O: 0.5 g

KCl: 0.5 g

Adjust pH to 6.0 before sterilization.

Protocol:

Prepare the fermentation medium and sterilize by autoclaving.

Inoculate the medium with a spore suspension or mycelial culture of Aspergillus terreus

strain No. 14.

Incubate the culture in a shaker at 28°C for 4 days. A typical fermentation yield is

approximately 1 g/L.[9]

Isolation and Purification of Terrecyclic Acid
This protocol is adapted from the method described by Nakagawa et al. (1982).[1]

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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